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Compound of Interest

Compound Name: MeNH-PEG2-OH

Cat. No.: B1673961 Get Quote

Essential Safety and Handling Guide for MeNH-
PEG2-OH
Disclaimer: The following safety and handling information is based on data for the closely

related chemical, 2-[2-(Dimethylamino)ethoxy]ethanol (CAS: 1704-62-7), as a specific Safety

Data Sheet (SDS) for MeNH-PEG2-OH (2-(2-(methylamino)ethoxy)ethanol) was not readily

available. Due to the structural similarity, the hazards and required precautions are expected to

be comparable. This guide is intended for trained laboratory personnel, including researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
This chemical is considered hazardous. Based on the data for its dimethylated analog, it is

classified as follows:

Acute Dermal Toxicity, Category 4: Harmful in contact with skin.[1]

Skin Corrosion, Sub-category 1C: Causes severe skin burns.[1][2]

Serious Eye Damage, Category 1: Causes serious eye damage.[1][2][3]

Combustible Liquid: The dimethylated analog is a combustible liquid.[3]

Signal Word: Danger[1][3]
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Hazard Statements:

H312: Harmful in contact with skin.[1][3]

H314: Causes severe skin burns and eye damage.[1][2]

H318: Causes serious eye damage.[2][3]

H227: Combustible liquid.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety.

Protection Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 or

NIOSH standards) or a full

face shield.[1][3]

Protects against splashes and

vapors that can cause serious

eye damage.

Skin Protection

- Gloves: Chemical-

impermeable gloves (e.g.,

nitrile rubber). Gloves must be

inspected before use and

changed immediately if

contaminated.[1] - Clothing: A

flame-retardant and impervious

lab coat or protective suit is

required.[1][3]

Prevents skin contact, which

can cause severe burns and is

a route for toxic exposure.[1]

Respiratory Protection

A full-face respirator with an

appropriate cartridge should

be used if exposure limits are

exceeded, if irritation is

experienced, or if working

outside of a well-ventilated

area like a fume hood.[1]

Protects against inhalation of

vapors or mists.
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Standard Operating Protocol for Handling
This protocol outlines the essential steps for safely handling MeNH-PEG2-OH in a laboratory

setting.

Pre-Handling Preparations
Consult SDS: Always review the Safety Data Sheet for the most current information before

use.

Ensure Proper Ventilation: All handling procedures must be conducted in a certified chemical

fume hood.[1][3]

Gather Materials: Assemble all necessary equipment, including the chemical container,

solvents, reaction vessels, and waste containers, inside the fume hood.

Verify Emergency Equipment: Confirm that a safety shower and eyewash station are

accessible and operational.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling Procedure
Grounding: Use spark-proof tools and ensure all equipment is grounded to prevent static

discharge, which could be an ignition source.[1][4]

Dispensing: Open the container carefully. Avoid splashing or creating mists.

Transfer: Use appropriate tools (e.g., pipette, syringe) to transfer the liquid.

Reactions: If used in a reaction, add it slowly to the reaction vessel. Be aware of potential

exothermic reactions.

Resealing: Once done, securely close the container.[5] Containers that have been opened

must be carefully resealed and kept upright to prevent leakage.[5]

Post-Handling Procedures
Decontamination: Clean the work area thoroughly.
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Waste Disposal: Dispose of all contaminated materials (e.g., pipette tips, gloves) in a

designated hazardous waste container.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[3][5]
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Storage, Spill, and Disposal Plans
Storage and Incompatibilities

Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated

place.[1][5] Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][5]

In Case of Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected

area with plenty of soap and water.[5] Seek immediate medical attention as the chemical can

cause severe burns.[1]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.

[5] Remove contact lenses if present and easy to do so.[5] Continue rinsing and seek

immediate medical attention.[3][5]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[1][5] Never give anything by

mouth to an unconscious person.[5] Seek immediate medical attention.
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Disposal Plan
Waste Classification: This chemical and any materials contaminated with it must be treated

as hazardous waste.

Containerization: Collect waste in a suitable, properly labeled, and tightly sealed container

that is compatible with the chemical.[6][7]

Disposal Route: Do not dispose of down the drain or in regular trash.[8][9] All waste must be

disposed of through your institution's Environmental Health and Safety (EHS) office in

accordance with local, state, and federal regulations.[7]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673961#personal-protective-equipment-for-
handling-menh-peg2-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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